Cas no 17583-40-3 (2-(Methylamino)benzonitrile)

2-(Methylamino)benzonitrile Properties

Names and Identifiers

• 2-(Methylamino)benzonitrile
• Benzonitrile,2-(methylamino)-
• 2-methylaminobenzonitrile
• N-methyl-2-aminobenzonitrile
• N-methylamino-2-cyanobenzene
• N-methylanthranilonitrile
• Benzonitrile, 2-(methylamino)-
• SHIBMGQAICRHTE-UHFFFAOYSA-N
• NSC158449
• 2-Methylamino-benzonitrile
• 2-(Methylamino);benzonitrile
• 2-(Methylamino)benzonitrile #
• 5293AJ
• SY034561
• 17583-40-3
• NSC-158449
• A881554
• C77665
• MFCD11155692
• AKOS000261156
• Z335274658
• EN300-52936
• DTXSID50303472
• CS-0139322
• SCHEMBL1343863
• XH1359
• DB-354975
• 2-Methylaminobenzonitrile
• 2-(methylamino)benzonitrile
• +Expand

• MDL： MFCD11155692
• InChIKey： SHIBMGQAICRHTE-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2/c1-10-8-5-3-2-4-7(8)6-9/h2-5,10H,1H3
• SMILES： N([H])(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C#N

Computed Properties

• Exact Mass: 132.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 132.068748264g/mol
• Heavy Atom Count: 10
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.8

Experimental Properties

• LogP: 1.67298
• PSA: 35.82000
• Boiling Point: 277.6 ℃ at 760 mmHg

2-(Methylamino)benzonitrile Security Information

2-(Methylamino)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%